Cas no 1936613-80-7 (tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate)

• Product Name: tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate
• CAS No: 1936613-80-7
• MF: C₁₃H₁₇BrN₂O₂
• MW: 313.190282583237
• MDL: MFCD28968076
• CID: 5142771
• Update Time: 2025-06-08

tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(5-bromo-3-pyridinyl)cyclopropyl]-, 1,1-dimethylethyl ester
• tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate

• MDL： MFCD28968076
• Inchi： 1S/C13H17BrN2O2/c1-12(2,3)18-11(17)16-13(4-5-13)9-6-10(14)8-15-7-9/h6-8H,4-5H2,1-3H3,(H,16,17)
• InChI Key： LOFKXGJHMNFMDF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C2=CC(Br)=CN=C2)CC1

Additional information on tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate

tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate (CAS No. 1936613-80-7): A Comprehensive Overview

tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate (CAS No. 1936613-80-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Bromopyridine-Carbamate, is characterized by its unique structural features, which include a tert-butyl carbamate group and a 5-bromopyridine moiety. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its ability to mask the reactivity of primary amines while maintaining the integrity of the molecule. This feature is particularly useful in multistep syntheses where the protection and deprotection of functional groups are critical steps. The 5-bromopyridine moiety, on the other hand, provides a versatile handle for further functionalization, allowing for the introduction of various substituents through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings.

Recent advancements in the field of medicinal chemistry have highlighted the importance of tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. One notable example is the use of Bromopyridine-Carbamate derivatives in the design of potent inhibitors of kinases, which are key enzymes involved in various cellular processes and disease pathways.

In addition to its applications in drug discovery, tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate has also been explored for its potential in agrochemicals. Research has demonstrated that compounds derived from this intermediate can exhibit herbicidal and fungicidal activities, making them attractive candidates for the development of new agricultural products. The unique combination of structural features in Bromopyridine-Carbamate allows for fine-tuning of these properties through strategic modifications.

The synthesis of tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate typically involves several well-established synthetic routes. One common approach involves the reaction of 5-bromopyridine with cyclopropane carboxylic acid to form the corresponding amide, followed by treatment with tert-butyl chloroformate to introduce the tert-butyl carbamate group. This method provides high yields and excellent purity, making it suitable for large-scale production.

Despite its potential, the use of tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate in industrial and research settings requires careful consideration of safety and environmental factors. Proper handling and storage protocols should be followed to ensure the safe use of this compound. Additionally, ongoing research aims to optimize synthetic methods to reduce waste and improve sustainability.

In conclusion, tert-butyl (1-(5-bromopyridin-3-yl)cyclopropyl)carbamate (CAS No. 1936613-80-7) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and versatile reactivity make it an essential intermediate in the development of novel bioactive molecules. As research continues to uncover new applications and optimization strategies, Bromopyridine-Carbamate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.